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Compound of Interest

Compound Name: ZP 120C

Cat. No.: B12408398 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of ZP 120C, a potent and partial ORL1 receptor agonist.

This document provides crucial safety and logistical information for the handling and disposal

of ZP 120C (CAS No. 383123-18-0), a potent pharmacological agent used in research,

particularly in studies related to hyponatremia and hypokalemia. Due to the nature of this

potent research compound, stringent adherence to safety protocols is paramount to ensure

personnel safety and prevent environmental contamination.

While a specific Safety Data Sheet (SDS) for ZP 120C was not located, the following guidelines

are based on best practices for handling potent, non-hazardous pharmacological research

compounds. All laboratory personnel must supplement these recommendations with a thorough

review of their institution's specific safety policies and conduct a risk assessment before

beginning any work.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against accidental exposure. The following table

summarizes the recommended PPE for handling ZP 120C.
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PPE Category Item Specifications

Hand Protection Gloves

Double-gloving with powder-

free nitrile gloves is

recommended. Change gloves

immediately if contaminated

and every 30-60 minutes

during continuous handling.[1]

Eye and Face Protection Safety Glasses/Goggles

ANSI Z87.1 compliant safety

glasses with side shields are

the minimum requirement.[2]

For splash hazards, chemical

splash goggles or a full-face

shield should be used.[3]

Body Protection Laboratory Coat

A clean, buttoned laboratory

coat should be worn at all

times in the laboratory.

Respiratory Protection Not generally required

For procedures that may

generate aerosols or fine

powders, a risk assessment

should be conducted to

determine if respiratory

protection (e.g., an N95

respirator) is necessary.[3]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory at all

times.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ZP 120C will minimize the risk of exposure and

contamination.
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Preparation and Planning:

Review all institutional Standard Operating Procedures (SOPs) for handling potent

compounds.

Ensure all necessary PPE is available and in good condition.

Prepare the designated work area, ensuring it is clean and uncluttered. A chemical fume

hood is the recommended workspace.

Have a spill kit readily accessible.

Compound Handling:

Wear all required PPE before handling the compound.

Conduct all manipulations of ZP 120C, including weighing and solution preparation, within

a certified chemical fume hood to minimize inhalation exposure.

Use dedicated equipment (spatulas, glassware, etc.) for handling the compound. If not

possible, thoroughly decontaminate equipment after use.

Handle the compound gently to avoid creating dust or aerosols.

Post-Handling:

Carefully remove and dispose of the outer pair of gloves immediately after handling the

compound.

Decontaminate the work area and any equipment used.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Managing ZP 120C Waste
Proper disposal of ZP 120C and contaminated materials is critical to prevent environmental

release.
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Waste Segregation:

Do not mix ZP 120C waste with other waste streams.[4]

Segregate waste into solid and liquid streams.

Solid Waste Disposal:

All solid waste contaminated with ZP 120C (e.g., gloves, pipette tips, weighing paper)

should be collected in a dedicated, clearly labeled hazardous waste container.[4]

The container must be sealed and stored in a designated satellite accumulation area.

Liquid Waste Disposal:

Collect all liquid waste containing ZP 120C in a designated, leak-proof, and clearly labeled

hazardous waste container.[4]

Do not dispose of any ZP 120C solution down the drain.[4]

Follow your institution's and local regulations for the final disposal of chemical waste.[5][6]

Experimental Workflow for Safe Handling of ZP
120C
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Caption: Workflow for the safe handling of ZP 120C from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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